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Compound of Interest

Compound Name: Estrone-d2

Cat. No.: B594136 Get Quote

An In-depth Technical Guide to Estrone-d2

For researchers, scientists, and professionals in drug development, understanding the

properties and applications of isotopically labeled standards is paramount for accurate

quantification of endogenous and exogenous compounds. This guide provides a

comprehensive overview of Estrone-d2, a deuterated analog of the natural estrogen, estrone.

Core Chemical Properties of Estrone-d2
Estrone-d2 is a synthetically modified form of estrone where two hydrogen atoms have been

replaced by their heavier isotope, deuterium. This isotopic substitution renders the molecule

heavier than its natural counterpart, a property that is leveraged in mass spectrometry-based

analytical techniques. The specific location of the deuterium atoms can vary depending on the

synthesis, with common variants being Estrone-2,4-d2 and Estrone-16,16-d2.

Quantitative Data
The following table summarizes the key chemical and physical properties of Estrone-d2.
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Property Value Source

Chemical Formula C₁₈H₂₀D₂O₂ [1]

Molecular Weight 272.4 g/mol [1][2]

Exact Mass 272.174533432 Da [2][3]

CAS Number
350820-16-5 (for Estrone-2,4-

d2)
[1][4]

56588-58-0 (for Estrone-16,16-

d2)
[2][3]

Synonyms

E₁-d₂, Oestrone-d₂, 3-hydroxy-

estra-1,3,5(10)-trien-17-one-

2,4-d₂

[1][4]

Purity ≥98%

Solubility

DMF: 30 mg/ml, DMSO: 20

mg/ml, DMF:PBS (pH 7.2)

(1:5): 0.15 mg/ml

[1]

Storage Temperature -20°C [1]

Stability ≥ 4 years [1]

Applications in Research and Drug Development
The primary and most critical application of Estrone-d2 is its use as an internal standard for

the quantification of estrone in various biological matrices by gas chromatography-mass

spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1] Stable

isotope-labeled compounds like Estrone-d2 are ideal internal standards because they exhibit

nearly identical chemical and physical properties to the analyte of interest (unlabeled estrone),

but are distinguishable by their mass.[4] This allows for precise and accurate quantification by

correcting for variations in sample preparation and instrument response.

Estrone is one of the three major naturally occurring estrogens, and its levels are clinically

relevant in studies of hormone-dependent cancers, such as breast cancer, and in monitoring
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hormone replacement therapy.[5][6] Accurate measurement of estrone is crucial in both

preclinical and clinical research.

Experimental Protocols
While specific experimental conditions will vary depending on the laboratory, instrumentation,

and biological matrix, the following provides a generalized workflow for the use of Estrone-d2
as an internal standard in the LC-MS/MS analysis of estrone in a biological sample.

Sample Preparation and Estrone Extraction
A typical protocol for extracting estrone from a biological sample such as serum or cell lysate

involves the following steps:

Sample Lysis/Homogenization: The biological sample is first lysed or homogenized to

release the cellular contents.

Spiking with Internal Standard: A known amount of Estrone-d2 is added to the sample at the

earliest stage of preparation. This is crucial for accurate correction of any analyte loss during

the subsequent steps.

Liquid-Liquid Extraction: The sample is mixed with an organic solvent, such as methyl tert-

butyl ether (MTBE), to extract the estrogens from the aqueous phase.

Phase Separation: The mixture is vortexed and then centrifuged to separate the organic and

aqueous phases.

Drying: The upper organic phase containing the estrogens is collected and dried under a

stream of nitrogen gas.

Reconstitution: The dried extract is reconstituted in a suitable solvent, typically the mobile

phase used for the LC separation, before injection into the LC-MS/MS system.

LC-MS/MS Analysis
The reconstituted sample is then analyzed by LC-MS/MS. The liquid chromatography system

separates the estrone and Estrone-d2 from other components in the extract. The mass

spectrometer then detects and quantifies both the analyte (estrone) and the internal standard
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(Estrone-d2) based on their specific mass-to-charge ratios. The ratio of the peak area of

estrone to the peak area of Estrone-d2 is used to calculate the concentration of estrone in the

original sample.

Visualizing Chemical Structure and Experimental
Workflow
To further aid in the understanding of Estrone-d2 and its application, the following diagrams

illustrate its chemical structure and a typical experimental workflow.

Estrone-d2

Click to download full resolution via product page

Figure 1: Chemical Structure of Estrone-d2.
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Figure 2: Generalized workflow for estrone quantification using Estrone-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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